2-(((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-methylquinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-methylquinazolin-4-one
• InChI: InChI=1S/C19H16N4O3S/c1-23-18(24)14-5-3-4-6-15(14)20-19(23)27-11-16-21-17(22-26-16)12-7-9-13(25-2)10-8-12/h3-10H,11H2,1-2H3
• InChI Key: RHVIFLRVGCFYMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex due to the presence of multiple ring systems and functional groups. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be predicted based on its structure. For example, the presence of the methoxy group suggests that this compound might have some degree of polarity and could potentially form hydrogen bonds.

Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound falls within a class of compounds that exhibit significant antimicrobial properties. For instance, a study on the synthesis of novel 1,2,4-triazole derivatives, which are structurally similar to the specified compound, demonstrated good to moderate activities against various microorganisms. This suggests the potential for the compound to be utilized in the development of new antimicrobial agents (H. Bektaş et al., 2007).

Thermo-physical Properties in Solvents

The thermo-physical properties of 1,3,4-oxadiazole derivatives, including compounds similar to the specified molecule, have been characterized in different solvents, indicating potential applications in material science and chemical engineering (D. R. Godhani et al., 2013).

Antibacterial Activity Through Novel Synthesis Routes

Research indicates that compounds synthesized through innovative routes, including those with a methoxyphenyl component as part of the structure, show significant antibacterial activity. This could be pivotal for the development of new antibiotics or disinfectants (Osarodion Peter Osarumwense, 2022).

Eco-friendly Synthesis Approaches

A study highlighted an eco-friendly protocol for synthesizing novel derivatives, including those similar to the compound , which could be beneficial for green chemistry initiatives (Maruti B. Yadav et al., 2020).

Anticonvulsant and Antimicrobial Activities

The compound is related to thioxoquinazolinone derivatives that have shown both anticonvulsant and antimicrobial activities, indicating its potential use in pharmaceutical research (A. Rajasekaran et al., 2013).